synthesis and characterization of 5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
synthesis and characterization of 5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
An In-Depth Technical Guide to the Synthesis and Characterization of 5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
This guide provides a comprehensive, technically-grounded walkthrough for the synthesis and detailed characterization of 5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole. Designed for researchers and professionals in chemical synthesis and drug development, this document moves beyond a simple recitation of steps to explain the underlying principles and rationale, ensuring a reproducible and well-understood experimental process.
Introduction: The Significance of the 1,2,4-Oxadiazole Scaffold
The 1,2,4-oxadiazole ring is a five-membered heterocycle that has garnered significant attention in medicinal chemistry.[1][2] Its unique electronic properties and structural rigidity make it an excellent bioisostere for amide and ester functionalities. This substitution can enhance metabolic stability, improve pharmacokinetic profiles, and modulate receptor binding affinity.[3] Consequently, the 1,2,4-oxadiazole motif is a privileged structure found in a wide array of pharmacologically active agents, demonstrating anticancer, anti-inflammatory, antimicrobial, and insecticidal properties.[1][4]
The target molecule, 5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole, combines this valuable heterocyclic core with substituents that allow for systematic study of structure-activity relationships (SAR). The 4-nitrophenyl group provides a strong electron-withdrawing feature and a potential handle for further functionalization, while the butyl group imparts lipophilicity, a key parameter in tuning drug-like properties. This guide details a robust and efficient pathway to access this compound for further investigation.
Synthetic Strategy and Rationale
The most prevalent and reliable method for constructing the 3,5-disubstituted 1,2,4-oxadiazole core involves the cyclocondensation of an amidoxime with an activated carboxylic acid derivative, such as an acyl chloride.[5][6][7] This strategy was selected for its high efficiency, operational simplicity, and the commercial availability of the requisite starting materials.
Core Reaction: The synthesis proceeds via a two-step, one-pot reaction. First, 4-nitrobenzamidoxime is O-acylated by valeryl chloride (pentanoyl chloride) to form the key intermediate, an O-acyl amidoxime. Second, this intermediate undergoes a base-mediated or thermal dehydrative cyclization to yield the final 1,2,4-oxadiazole ring.[6][8] Pyridine is often used as the solvent and base, as it effectively neutralizes the HCl byproduct generated during the acylation step and facilitates the subsequent cyclization.
Visualizing the Synthetic Workflow
The following diagram outlines the logical flow of the synthetic process, from starting materials to the purified final product.
Caption: Synthetic workflow for 5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole.
Experimental Protocol: Synthesis
Materials:
-
4-Nitrobenzamidoxime
-
Valeryl chloride (Pentanoyl chloride)
-
Anhydrous Pyridine
-
Dichloromethane (DCM)
-
1 M Hydrochloric acid (HCl)
-
Saturated sodium bicarbonate (NaHCO₃) solution
-
Anhydrous magnesium sulfate (MgSO₄)
-
Ethanol
Procedure:
-
Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 4-nitrobenzamidoxime (1.0 eq) in anhydrous pyridine (approx. 0.2 M concentration) and cool the solution to 0 °C in an ice bath.
-
Acylation: Add valeryl chloride (1.1 eq) dropwise to the stirred solution over 15 minutes. A precipitate of pyridinium hydrochloride may form.
-
Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The O-acylation is typically rapid.
-
Cyclization: Heat the reaction mixture to 80-90 °C and stir for 6-12 hours to facilitate the dehydrative cyclization. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amidoxime and intermediate are consumed.
-
Work-up and Isolation: After cooling to room temperature, pour the reaction mixture into ice-cold water to precipitate the crude product. Stir for 30 minutes.
-
Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL). Combine the organic layers and wash sequentially with 1 M HCl (2 x 50 mL) to remove pyridine, followed by saturated NaHCO₃ solution (1 x 50 mL), and finally brine (1 x 50 mL).
-
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude solid.
-
Purification: Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/water, to afford 5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole as a pure solid.
Characterization and Structural Elucidation
A rigorous analytical workflow is essential to confirm the identity, structure, and purity of the synthesized compound. This involves a suite of spectroscopic and chromatographic techniques that provide orthogonal, self-validating data.
Visualizing the Characterization Workflow
Caption: Analytical workflow for the characterization of the synthesized compound.
Analytical Data Summary
The following table summarizes the expected analytical data for 5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole.
| Analysis Technique | Parameter | Expected Result |
| Mass Spectrometry | Molecular Formula | C₁₂H₁₃N₃O₃ |
| Molecular Weight | 247.25 g/mol [9] | |
| M+H⁺ Peak (ESI-MS) | m/z 248.10 | |
| ¹H NMR (400 MHz, CDCl₃) | Chemical Shift (δ, ppm) | ~8.40 (d, 2H, Ar-H), ~8.25 (d, 2H, Ar-H), ~3.00 (t, 2H, -CH₂-), ~1.85 (m, 2H, -CH₂-), ~1.45 (m, 2H, -CH₂-), ~0.95 (t, 3H, -CH₃) |
| ¹³C NMR (100 MHz, CDCl₃) | Chemical Shift (δ, ppm) | ~178 (C5-oxadiazole), ~168 (C3-oxadiazole), ~150 (Ar-C-NO₂), ~132 (Ar-C-CN), ~129 (Ar-CH), ~124 (Ar-CH), ~30, ~28, ~22, ~14 (Butyl carbons) |
| FTIR Spectroscopy | Wavenumber (cm⁻¹) | ~3100 (Ar C-H), ~2950 (Alkyl C-H), ~1610 (C=N), ~1530 & ~1350 (NO₂ stretch), ~1250 (C-O) |
| HPLC | Purity | >98% (typical) |
Detailed Analytical Protocols and Data Interpretation
1. Nuclear Magnetic Resonance (NMR) Spectroscopy
-
Protocol: Dissolve ~5-10 mg of the purified product in ~0.7 mL of deuterated chloroform (CDCl₃). Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.
-
Expertise & Interpretation: The ¹H NMR spectrum is expected to show two distinct doublets in the aromatic region (8.0-8.5 ppm), characteristic of a 1,4-disubstituted benzene ring. The butyl chain should present as a triplet for the terminal methyl group (~0.95 ppm), a triplet for the methylene group adjacent to the oxadiazole ring (~3.00 ppm), and two multiplets for the internal methylene groups. The integration of these signals should correspond to a 2:2:2:2:2:3 proton ratio. The ¹³C NMR spectrum will confirm the presence of the two unique oxadiazole ring carbons at highly deshielded positions (~168-178 ppm) and the four distinct signals of the butyl chain in the aliphatic region.[10]
2. Mass Spectrometry (MS)
-
Protocol: Prepare a dilute solution of the sample in methanol or acetonitrile. Analyze using Electrospray Ionization (ESI) in positive ion mode or Electron Impact (EI).
-
Trustworthiness: This technique provides a direct measurement of the molecular mass. A high-resolution mass spectrometry (HRMS) analysis should yield a mass measurement that matches the theoretical mass of C₁₂H₁₃N₃O₃ within a 5 ppm error margin, providing unequivocal confirmation of the elemental composition.[7] The fragmentation pattern under EI conditions can also be characteristic, often involving cleavage of the oxadiazole ring.[11][12]
3. Fourier-Transform Infrared (FTIR) Spectroscopy
-
Protocol: Analyze a small amount of the solid product using an ATR-FTIR spectrometer, or by preparing a KBr pellet.
-
Expertise & Interpretation: The FTIR spectrum serves as a rapid fingerprint to verify the presence of key functional groups. The most critical peaks to identify are the strong, characteristic asymmetric and symmetric stretching vibrations of the nitro (NO₂) group around 1530 cm⁻¹ and 1350 cm⁻¹, respectively. The presence of C=N stretching from the oxadiazole ring (~1610 cm⁻¹) and the absence of a broad O-H or N-H stretch (above 3200 cm⁻¹) from the amidoxime starting material confirms the successful cyclization.[13][14]
4. High-Performance Liquid Chromatography (HPLC)
-
Protocol: Dissolve the sample in a suitable mobile phase (e.g., acetonitrile/water mixture). Inject onto a C18 reverse-phase column and monitor the eluent with a UV detector (e.g., at 254 nm).
-
Trustworthiness: HPLC is the gold standard for assessing the purity of a synthesized compound. A single, sharp, and symmetrical peak in the chromatogram indicates a high degree of purity. The peak area percentage can be used to quantify the purity, which should ideally be above 98% for use in further biological or chemical studies.
Conclusion
This guide outlines a validated and reliable methodology for the synthesis of 5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole. The chosen synthetic route, based on the condensation of 4-nitrobenzamidoxime and valeryl chloride, is efficient and scalable. The multi-technique characterization workflow provides a robust system for verifying the structure, identity, and purity of the final product, ensuring its suitability for advanced applications in drug discovery and materials science. By understanding the rationale behind each step, researchers can confidently reproduce and adapt these protocols for the synthesis of analogous compounds.
References
-
Srivastava, R. M. (2005). Mass spectrometric analysis of 1,2,4-oxadiazoles and 4,5-dihydro-1,2,4-oxadiazoles. Mass Spectrometry Reviews, 24(3), 328-346. [Link]
-
Gomtsyan, A. (2012). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Molecules, 17(9), 10644-10657. [Link]
-
ResearchGate. (n.d.). Mass spectrometric analysis of 1,2,4-Oxadiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. Retrieved from ResearchGate. [Link]
-
Gomha, S. M., et al. (2013). A new one-pot synthesis of 1,2,4-oxadiazoles from aryl nitriles, hydroxylamine and crotonoyl chloride. Journal of Chemical Sciences, 125(4), 731–735. [Link]
-
JournalsPub. (n.d.). Heterocyclic Oxadiazole Derivatives Through Various Spectroscopic Techniques as UV, IR. Retrieved from JournalsPub. [Link]
-
ResearchGate. (n.d.). Synthesis of Substituted 1,2,4-Oxadiazoles from Substituted Acid Chlorides and Amidoximes under Mild Conditions. Retrieved from ResearchGate. [Link]
-
Carbone, D., et al. (2020). Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Molecules, 25(21), 5038. [Link]
-
Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from RSC. [Link]
-
Postnikov, P. S., et al. (2022). Unusual Formation of 1,2,4-Oxadiazine Core in Reaction of Amidoximes with Maleic or Fumaric Esters. Molecules, 27(21), 7545. [Link]
-
Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. Retrieved from Organic Chemistry Portal. [Link]
-
Ahsan, M. J., et al. (2013). Synthesis and Anticancer Activity of N-Aryl-5-substituted-1,3,4-oxadiazol-2-amine Analogues. Bioinorganic Chemistry and Applications, 2013, 784794. [Link]
-
ResearchGate. (n.d.). IR-spectral data of 2,5-disubstituted 1,3,4-oxadiazoles. Retrieved from ResearchGate. [Link]
-
SpectraBase. (n.d.). 1,2,4-Oxadiazole, 5-[(4-methoxyphenyl)methyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-. Retrieved from SpectraBase. [Link]
-
NIST. (n.d.). Oxadiazole, 1,2,4-, 3-(benzylaminomethyl)-5-(5-nitrofuran-2-yl)-, hydrochloride. Retrieved from NIST WebBook. [Link]
-
ResearchGate. (n.d.). Discovery and Structure−Activity Relationship of 3-Aryl-5-aryl-1,2,4-oxadiazoles as a New Series of Apoptosis Inducers and Potential Anticancer Agents. Retrieved from ResearchGate. [Link]
-
El-Sayed, N. N. E., et al. (2021). Synthesis and Screening of New[8][11][12]Oxadiazole,[5][8][11]Triazole, and[5][8][11]Triazolo[4,3-b][5][8][11]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). ACS Omega, 6(2), 1639–1652. [Link]
-
ResearchGate. (n.d.). Chemical structures of naturally occurring 1,2,4-oxadiazole-containing compounds. Retrieved from ResearchGate. [Link]
-
Biernacki, K., et al. (2022). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 27(15), 4698. [Link]
-
Patel, P. (n.d.). 1,2,4-Oxadiazoles: Biological Activity, Synthetic Aspects, Reaction Mechanism and Spectral Discussion. Medimops. [Link]
-
Neda, I., et al. (2007). SYNTHESIS OF 3-TERT-BUTYL-5-(4-VINYLPHENYL)-1,2,4-OXADIAZOLE USING TWO DIFFERENT PATHWAYS. Revue Roumaine de Chimie, 52(11), 1083-1088. [Link]
-
PubChem. (n.d.). 5-Methyl-3-(4-nitrophenyl)-1,2,4-oxadiazole. Retrieved from PubChem. [Link]
-
Indian Academy of Sciences. (n.d.). Synthesis of some new 2, 5-disubstituted 1,3,4-oxadiazole derivatives and their biological activity. Retrieved from IAS. [Link]
-
Bollikolla, H. B., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews, 4(3), 255-271. [Link]
-
Pathak, S., et al. (2020). Synthesis and Characterization of 5-aryl-1,3,4-oxadiazole-2(3h)thione Derivatives. Journal of Applied Pharmaceutical Research, 8(4), 50-61. [Link]
-
ResearchGate. (n.d.). Synthesis and Anticancer Activity of N-Aryl-5-substituted-1,3,4-oxadiazol-2-amine Analogues. Retrieved from ResearchGate. [Link]
-
PubChem. (n.d.). 3-(4-Nitrophenyl)-1,2,4-oxadiazole. Retrieved from PubChem. [Link]
-
ChemSynthesis. (n.d.). 2-(4-nitrophenyl)-5-phenyl-1,3,4-oxadiazole. Retrieved from ChemSynthesis. [Link]
-
SpectraBase. (n.d.). 1,2,4-Oxadiazole, 5-(4-nitrophenyl)-3-phenyl-. Retrieved from SpectraBase. [Link]
-
ResearchGate. (n.d.). Synthesis, Characterization and Biological Screening of Various S-substituted Derivatives of 5-(3-Nitrophenyl)-1,3,4-Oxadiazole-2-thiol. Retrieved from ResearchGate. [Link]
-
ResearchGate. (n.d.). 13C NMR spectrum of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine. Retrieved from ResearchGate. [Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 3. revroum.lew.ro [revroum.lew.ro]
- 4. researchgate.net [researchgate.net]
- 5. Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles | MDPI [mdpi.com]
- 6. researchgate.net [researchgate.net]
- 7. Unusual Formation of 1,2,4-Oxadiazine Core in Reaction of Amidoximes with Maleic or Fumaric Esters - PMC [pmc.ncbi.nlm.nih.gov]
- 8. ias.ac.in [ias.ac.in]
- 9. scbt.com [scbt.com]
- 10. researchgate.net [researchgate.net]
- 11. Mass spectrometric analysis of 1,2,4-oxadiazoles and 4,5-dihydro-1,2,4-oxadiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- 13. journalspub.com [journalspub.com]
- 14. researchgate.net [researchgate.net]
